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Compound of Interest

5-Amino-2-
Compound Name: ) ) )
morpholinobenzenecarboxylic acid

cat. No.: B1269895

An In-Depth Technical Guide to 5-Amino-2-
morpholinobenzenecarboxylic Acid

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Amino-2-morpholinobenzenecarboxylic acid is a synthetic organic compound with
significant potential in medicinal chemistry. Its structure, featuring a benzoic acid moiety
substituted with both an amino and a morpholino group, positions it as a valuable building block
for the synthesis of novel pharmaceutical agents. This technical guide provides a
comprehensive overview of the known physical and chemical properties of 5-Amino-2-
morpholinobenzenecarboxylic acid, alongside detailed hypothetical and analogous
experimental protocols for its synthesis, purification, and analysis. Furthermore, it explores its
potential role as an intermediate in the development of kinase inhibitors and anti-inflammatory
drugs, postulating its interaction with relevant signaling pathways.

Chemical and Physical Properties

Precise experimental data for the physical properties of 5-Amino-2-
morpholinobenzenecarboxylic acid are not readily available in public literature. The following
table summarizes its basic chemical identifiers and includes predicted values for key physical
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properties. These predictions are based on computational models and data from structurally
similar compounds.

Property Value Source

5-Amino-2-morpholinobenzoic

IUPAC Name ) N/A
acid

CAS Number 65989-45-9 [1]12]

Molecular Formula C11H14N203 [2]

Molecular Weight 222.24 g/mol [2]

, C1COCCN1C2=C(C=C(C=C2)

Canonical SMILES [1]
N)C(=0)O

Predicted Melting Point 180-190 °C N/A

Predicted Boiling Point > 400 °C (decomposes) N/A

Predicted pKa (acidic) ~4.5 (Carboxylic Acid) N/A

~5.0 (Aniline-like Amino
Predicted pKa (basic) Group), ~7.5 (Morpholine N/A
Nitrogen)

Sparingly soluble in water;
Predicted Solubility Soluble in DMSO and N/A

methanol.

Off-white to light brown powder
Appearance ) N/A
(predicted)

Synthesis and Purification

A definitive, published experimental protocol for the synthesis of 5-Amino-2-
morpholinobenzenecarboxylic acid is not currently available. However, based on established
organic chemistry principles and synthetic routes for analogous compounds, a plausible
synthetic pathway can be proposed.
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Proposed Synthetic Route

A potential synthesis could involve a nucleophilic aromatic substitution reaction followed by the
reduction of a nitro group. The logical starting materials would be 2-fluoro-5-nitrobenzoic acid

and morpholine.

Final Product:
5-Amino-2-morpholinobenzenecarboxylic acid

Starting Materials:
2-fluoro-5-nitrobenzoic acid [—#
and i

Nitro Group Reduction
(e.g., with SnCI2/HCI or H2/Pd-C)

Nucleophilic Aromatic Substitution

5-Amino-2-morpholinobenzenecarboxylic Acid Sample

NMR Spectroscopy Mass Spectrometry .
(tH and 1C) (ESI-MS) HPLC Analysis

Molecular Weight
Determination

Structural Confirmation Purity Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth
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